![molecular formula C19H10N2O2S2 B6342859 3-(2-Thienyl)-1-(2-thienylcarbonyl)indeno[2,3-d]pyrazol-4-one CAS No. 1024270-92-5](/img/structure/B6342859.png)
3-(2-Thienyl)-1-(2-thienylcarbonyl)indeno[2,3-d]pyrazol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Thienyl)-1-(2-thienylcarbonyl)indeno[2,3-d]pyrazol-4-one (TTIP) is a heterocyclic compound with a thienyl ring system. It is a chemical intermediate used in the synthesis of various compounds, such as pharmaceuticals, pesticides, and dyes. TTIP has been studied for its potential applications in scientific research and drug development.
Scientific Research Applications
3-(2-Thienyl)-1-(2-thienylcarbonyl)indeno[2,3-d]pyrazol-4-one has been studied for its potential applications in scientific research and drug development. It has been used as a building block in the synthesis of various compounds, such as pharmaceuticals, pesticides, and dyes. It has also been used as a reagent in the synthesis of other heterocyclic compounds, such as quinolines and imidazolines. Additionally, this compound has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission.
Mechanism of Action
The mechanism of action of 3-(2-Thienyl)-1-(2-thienylcarbonyl)indeno[2,3-d]pyrazol-4-one is not yet fully understood. It is believed that this compound acts as an inhibitor of acetylcholinesterase, which is involved in the regulation of neurotransmission. Acetylcholinesterase is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the transmission of nerve impulses. This compound is thought to interact with the active site of the enzyme, preventing it from breaking down acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound may have a variety of effects on the body. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, this compound has been studied for its potential anti-inflammatory, anti-tumor, and anti-microbial activities.
Advantages and Limitations for Lab Experiments
3-(2-Thienyl)-1-(2-thienylcarbonyl)indeno[2,3-d]pyrazol-4-one has several advantages for use in lab experiments. It is relatively inexpensive and can be synthesized in a variety of ways. Additionally, it can be used as a building block in the synthesis of other compounds, such as pharmaceuticals, pesticides, and dyes. However, there are also some limitations to its use in lab experiments. It is not yet fully understood how this compound interacts with the body, and there is limited information available on its biochemical and physiological effects.
Future Directions
There are several potential future directions for 3-(2-Thienyl)-1-(2-thienylcarbonyl)indeno[2,3-d]pyrazol-4-one research. First, further research is needed to understand the biochemical and physiological effects of this compound on the body. Additionally, further research is needed to understand the mechanism of action of this compound and how it interacts with the enzyme acetylcholinesterase. Finally, further research is needed to identify potential applications of this compound in drug development and other scientific research areas.
Synthesis Methods
3-(2-Thienyl)-1-(2-thienylcarbonyl)indeno[2,3-d]pyrazol-4-one can be synthesized by a variety of methods, including the Ullmann reaction, the Friedel-Crafts acylation, and the Grignard reaction. The Ullmann reaction involves the coupling of two aryl halides to form a biaryl compound. The Friedel-Crafts acylation involves the reaction of an aromatic compound with an acyl chloride to form an acylated aromatic compound. The Grignard reaction involves the reaction of an alkyl halide with a metal to form a Grignard reagent, which can then be used to form a variety of compounds.
properties
IUPAC Name |
1-(thiophene-2-carbonyl)-3-thiophen-2-ylindeno[1,2-c]pyrazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H10N2O2S2/c22-18-12-6-2-1-5-11(12)17-15(18)16(13-7-3-9-24-13)20-21(17)19(23)14-8-4-10-25-14/h1-10H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJHKPPNLJXKAHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C2=O)C(=NN3C(=O)C4=CC=CS4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H10N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.